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Compound of Interest

Compound Name: R-138727

Cat. No.: B028038

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal
of R-138727, the active metabolite of the antiplatelet agent Prasugrel. As a potent, irreversible
P2Y12 receptor inhibitor, meticulous adherence to safety protocols is paramount to ensure
personnel safety and prevent environmental contamination. The following guidance is based on
available safety data for the parent compound, Prasugrel, and established best practices for
handling active pharmaceutical ingredients (APIs). A specific Safety Data Sheet (SDS) for R-
138727 is not readily available; therefore, a conservative approach to handling is strongly
advised.

Hazard Identification and Personal Protective
Equipment (PPE)

R-138727 should be handled as a hazardous compound. Based on the available data for
Prasugrel, R-138727 is anticipated to be harmful if swallowed and may cause damage to
organs through prolonged or repeated exposure.[1][2] It is also considered toxic to aquatic life
with long-lasting effects.[1]

Table 1: Recommended Personal Protective Equipment (PPE) for Handling R-138727
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Protection Type Specification Rationale

Safety glasses with side )
Protects against splashes and

Eye/Face Protection shields or chemical safety ) )
airborne particles.
goggles.
Chemical-resistant gloves Prevents skin contact with the

Hand Protection o
(e.g., nitrile). compound.

A NIOSH-approved respirator

is recommended if handling o )
) ) ) ] Minimizes the risk of
Respiratory Protection powders outside of a ventilated ]
] o inhalation.
enclosure or if aerosolization is

possible.

Provides a barrier against
Body Protection Alab coat or disposable gown.  contamination of personal

clothing.

Handling and Storage Procedures

Proper handling and storage are critical to maintaining the integrity of R-138727 and ensuring a
safe laboratory environment.

Operational Plan: Step-by-Step Handling Protocol

e Preparation: Before handling, ensure all necessary PPE is worn correctly. Prepare the
workspace by covering surfaces with absorbent, disposable bench paper.

» Weighing and Aliquoting: If working with a solid form, conduct all weighing and aliquoting in a
chemical fume hood or other ventilated enclosure to minimize inhalation exposure.

e Solution Preparation: When preparing solutions, add the solvent to the solid compound
slowly to avoid splashing.

o Post-Handling: After handling, thoroughly decontaminate all surfaces and equipment.
Remove and dispose of PPE in a designated waste container. Wash hands thoroughly with
soap and water.
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Storage Conditions

For long-term storage, R-138727 should be kept at -20°C for up to two years.[3] For short-term
storage, it can be kept at 4°C for days to weeks.[4] The compound should be stored in a tightly
sealed container and protected from light.

Disposal Plan

All waste containing R-138727 must be treated as hazardous chemical waste.

Step-by-Step Disposal Protocol

e Segregation: Segregate all R-138727 waste, including contaminated PPE, bench paper, and
unused compound, into a clearly labeled, sealed hazardous waste container.

o Container Labeling: The waste container must be labeled with "Hazardous Waste" and the
chemical name "R-138727".

» Disposal: Arrange for pick-up and disposal by a licensed hazardous waste disposal
company. Do not dispose of R-138727 down the drain or in regular trash.

Emergency Procedures

In the event of an exposure or spill, immediate action is required.

Table 2: Emergency Response Protocol
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Incident Procedure

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper
Eye Contact i ) )

and lower eyelids occasionally. Seek medical

attention.

Immediately wash the affected area with soap
Skin Contact and water. Remove contaminated clothing. Seek

medical attention if irritation develops.

Remove the individual to fresh air. If breathing is
Inhalation difficult, administer oxygen. Seek immediate

medical attention.

Do not induce vomiting. If the person is
Ingestion conscious, rinse their mouth with water. Seek

immediate medical attention.

Evacuate the area. Wear appropriate PPE. For
small spills, absorb the material with an inert
absorbent (e.g., vermiculite, sand) and place it
Spill in a sealed container for hazardous waste
disposal. For large spills, contact your
institution's environmental health and safety

department.

Visualizing the Workflow

To ensure clarity in the handling process, the following workflow diagram outlines the key steps
from receiving the compound to its final disposal.
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Caption: A workflow for the safe handling and disposal of R-138727.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b028038?utm_src=pdf-body-img
https://www.benchchem.com/product/b028038?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b028038?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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